sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate
Overview
Description
Sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate is a chemical compound with the molecular formula C6H6NNaO3 and a molecular weight of 163.11 g/mol . This compound is characterized by its unique structure, which includes a cyano group, an ethoxy group, and an oxo group attached to a prop-1-en-2-olate backbone .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate typically involves the reaction of ethyl cyanoacetate with sodium ethoxide . The reaction is carried out in an organic solvent such as ethanol under reflux conditions . The product is then isolated by filtration and purified by recrystallization .
Industrial Production Methods
Industrial production of this compound follows a similar synthetic route but on a larger scale. The reaction is conducted in large reactors with precise control over temperature and reaction time to ensure high yield and purity . The product is then subjected to rigorous quality control measures to meet industrial standards .
Chemical Reactions Analysis
Types of Reactions
Sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids.
Reduction: Reduction reactions can convert the cyano group to an amine group.
Substitution: The ethoxy group can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Nucleophiles like amines, thiols, and alcohols can be used in substitution reactions.
Major Products
Oxidation: Carboxylic acids.
Reduction: Amines.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate has several applications in scientific research:
Mechanism of Action
The mechanism of action of sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate involves its interaction with specific molecular targets and pathways:
Comparison with Similar Compounds
Sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate can be compared with similar compounds such as:
These compounds share similar structural features but differ in their specific functional groups and reactivity . This compound is unique due to its specific combination of cyano, ethoxy, and oxo groups, which confer distinct chemical properties and reactivity .
Properties
CAS No. |
1553928-48-5 |
|---|---|
Molecular Formula |
C6H6NNaO3 |
Molecular Weight |
163.1 |
Purity |
93 |
Origin of Product |
United States |
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